Cas no 1155056-89-5 (2-(pyrrolidin-2-yl)-4-(thiophen-2-yl)-1H-imidazole)

• Product Name: 2-(pyrrolidin-2-yl)-4-(thiophen-2-yl)-1H-imidazole
• CAS No: 1155056-89-5
• MF: C₁₁H₁₃N₃S
• MW: 219.306020498276
• MDL: MFCD27920469
• CID: 5176699
• PubChem ID: 43650685
• Update Time: 2026-03-05

2-(pyrrolidin-2-yl)-4-(thiophen-2-yl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 2-(2-pyrrolidinyl)-5-(2-thienyl)-
• 2-(pyrrolidin-2-yl)-4-(thiophen-2-yl)-1H-imidazole

• MDL： MFCD27920469
• Inchi： 1S/C11H13N3S/c1-3-8(12-5-1)11-13-7-9(14-11)10-4-2-6-15-10/h2,4,6-8,12H,1,3,5H2,(H,13,14)
• InChI Key： NGGIOZFMELUQHK-UHFFFAOYSA-N
• SMILES： C1(C2CCCN2)NC(C2SC=CC=2)=CN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-(pyrrolidin-2-yl)-4-(thiophen-2-yl)-1H-imidazole

Introduction to 2-(pyrrolidin-2-yl)-4-(thiophen-2-yl)-1H-imidazole (CAS No. 1155056-89-5)

2-(pyrrolidin-2-yl)-4-(thiophen-2-yl)-1H-imidazole is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 1155056-89-5, belongs to a class of molecules that incorporate both pyrrolidine and thiophene moieties, which are known for their versatility in drug design. The imidazole ring further enhances its pharmacological relevance, making it a promising candidate for further exploration in medicinal chemistry.

The structural framework of 2-(pyrrolidin-2-yl)-4-(thiophen-2-yl)-1H-imidazole combines the nitrogen-rich environment of the imidazole ring with the aromatic system of the thiophene and the flexible side chain of the pyrrolidine. This combination not only contributes to its stability but also opens up numerous possibilities for interaction with biological targets. The presence of multiple nitrogen atoms in the molecule suggests potential for hydrogen bonding, which is a critical factor in drug-receptor interactions.

In recent years, there has been a growing interest in developing small molecule inhibitors targeting various enzymes and receptors involved in metabolic and signaling pathways. The pyrrolidin-2-yl and thiophen-2-yl substituents in this compound are particularly noteworthy, as they have been shown to enhance binding affinity and selectivity in several drug candidates. For instance, derivatives of imidazole containing pyrrolidine moieties have been investigated for their potential as kinase inhibitors, while thiophene-based compounds have demonstrated activity against bacterial infections and inflammatory diseases.

One of the most compelling aspects of 2-(pyrrolidin-2-yl)-4-(thiophen-2-yl)-1H-imidazole is its potential as a scaffold for drug discovery. The imidazole ring is a well-documented pharmacophore that is present in numerous bioactive molecules, including antifungals, antivirals, and anticancer agents. By incorporating it into a molecule with additional functional groups like pyrrolidine and thiophene, researchers can fine-tune the properties of the compound to achieve specific biological effects.

Recent studies have highlighted the importance of computational methods in designing novel heterocyclic compounds. Molecular modeling techniques have been employed to predict the binding modes of 2-(pyrrolidin-2-yl)-4-(thiophen-2-yl)-1H-imidazole with various targets, providing valuable insights into its potential pharmacological activity. These studies have revealed that the compound can interact with proteins through multiple hydrogen bonds and hydrophobic interactions, suggesting its suitability for use as an inhibitor or modulator of enzyme activity.

The synthesis of 2-(pyrrolidin-2-yl)-4-(thiophen-2-yl)-1H-imidazole has also been optimized to ensure high yield and purity. Advances in synthetic methodologies have allowed for the efficient construction of complex heterocyclic frameworks, enabling researchers to explore a broader range of structural variations. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in forming the carbon-carbon bonds between the pyrrolidine and thiophene moieties, while protecting group strategies have been employed to ensure regioselective functionalization.

From a biological perspective, 2-(pyrrolidin-2-yl)-4-(thiophen-2-yl)-1H-imidazole has shown promise in preclinical studies as a potential therapeutic agent. Initial screenings have indicated that it may exhibit inhibitory activity against certain enzymes implicated in diseases such as cancer and inflammation. Further research is needed to fully elucidate its mechanism of action and to assess its safety profile. However, these preliminary findings underscore its potential as a lead compound for developing novel treatments.

The development of new drugs often involves a multidisciplinary approach, combining expertise from chemistry, biology, pharmacology, and computational science. The case of 2-(pyrrolidin-2-yl)-4-(thiophen-2-yl)-1H-imidazole exemplifies this collaborative effort. Chemists design and synthesize novel molecules based on structural motifs known to be biologically active, while biologists test these compounds for their interaction with target proteins and their effects on cellular processes. Pharmacologists then evaluate the safety and efficacy of promising candidates before they can be advanced to clinical trials.

In conclusion, 1155056:89:5 represents an exciting opportunity for researchers interested in exploring new therapeutic avenues. Its unique structure combining pyrrolidine, thiophene, and imidazole moieties makes it a versatile scaffold for drug discovery. With ongoing research aimed at optimizing its synthesis and evaluating its biological activity, 1155056:89:5 holds significant promise as a precursor for developing innovative treatments for various diseases.